N-(2-thienylmethyl)-2-naphthalenesulfonamide

• IUPAC Name: N-(thiophen-2-ylmethyl)naphthalene-2-sulfonamide
• InChI: InChI=1S/C15H13NO2S2/c17-20(18,16-11-14-6-3-9-19-14)15-8-7-12-4-1-2-5-13(12)10-15/h1-10,16H,11H2
• InChI Key: YEYGLIYSCZJQMW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)NCC3=CC=CS3
• Molecular Formula: C15H13NO2S2
• Molecular Weight: 303.4 g/mol

Description

N-(2-thienylmethyl)-2-naphthalenesulfonamide, commonly known as TNS, is a chemical compound that has gained significant attention in scientific research due to its unique properties. TNS is a fluorescent dye that has been widely used in biochemical and physiological studies to detect protein conformational changes, protein-ligand interactions, and protein-protein interactions.

Mechanism of Action

The mechanism of action of TNS involves its binding to hydrophobic pockets in proteins, which results in a significant increase in fluorescence intensity. TNS binds to the tryptophan residues in proteins, which are known to be located in hydrophobic pockets. The binding of TNS to tryptophan residues results in a change in the local environment, which leads to an increase in fluorescence intensity.
Biochemical and Physiological Effects:
TNS has no known biochemical or physiological effects on living organisms. It is a non-toxic compound that has been widely used in biochemical and physiological studies.

Advantages and Limitations for Lab Experiments

The advantages of using TNS in lab experiments include its high sensitivity, low cost, and ease of use. TNS is a highly sensitive fluorescent probe that can detect changes in protein conformational changes, protein-ligand interactions, and protein-protein interactions. It is also a low-cost probe that is readily available in the market. The limitations of using TNS in lab experiments include its limited applicability to certain proteins and its potential interference with other fluorescent probes.

Future Directions

There are numerous future directions for the use of TNS in scientific research. One direction is the development of new fluorescent probes that can be used in conjunction with TNS to study protein conformational changes and protein-ligand interactions. Another direction is the application of TNS in the study of protein-protein interactions in living organisms. The development of new techniques for the detection and quantification of TNS in biological samples is also an area of future research.

Synthesis Methods

The synthesis of TNS involves the reaction of 2-naphthalenesulfonyl chloride with 2-thienylmethanol in the presence of a base, such as triethylamine. The reaction yields TNS as a yellow powder, which is then purified by recrystallization.

Scientific Research Applications

TNS has been widely used in scientific research as a fluorescent probe to study protein conformational changes, protein-ligand interactions, and protein-protein interactions. TNS binds to hydrophobic pockets in proteins and undergoes a significant increase in fluorescence intensity upon binding. This property of TNS has been utilized to study protein conformational changes, such as the folding and unfolding of proteins, and to measure the binding affinity of ligands to proteins.